3-(3-Pyridyl)propionic acid hydrochloride
Description
3-Pyridinepropionic acid, also known as 3-(3-Pyridyl)propionic acid, is commonly used as a ligand to make coordination polymers . The crystal structure of 3-pyridinepropionic acid has been investigated .
Synthesis Analysis
3-Pyridinepropionic acid may be used in the preparation of new coordination polymers of Ag, Cu, and Zn, via reaction with AgNO3, Cu(NO3)2·6H2O, and Zn(NO32·6H2O in MeOH . It may also be used in the hydrothermal synthesis of coordination polymers .Molecular Structure Analysis
The molecular formula of 3-Pyridinepropionic acid is C8H9NO2 . The crystal structure of this compound has been investigated .Chemical Reactions Analysis
3-Pyridinepropionic acid can react with AgNO3, Cu(NO3)2·6H2O, and Zn(NO32·6H2O in MeOH to form new coordination polymers . It can also be used in the hydrothermal synthesis of coordination polymers .Physical And Chemical Properties Analysis
3-Pyridinepropionic acid is a solid at 20 degrees Celsius . It appears as a white to almost white powder or crystal . The melting point ranges from 156.0 to 160.0 degrees Celsius .Safety And Hazards
3-Pyridinepropionic acid is harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
CAS RN |
654640-58-1 |
|---|---|
Product Name |
3-(3-Pyridyl)propionic acid hydrochloride |
Molecular Formula |
C8H10ClNO2 |
Molecular Weight |
187.62 g/mol |
IUPAC Name |
3-pyridin-3-ylpropanoic acid;hydrochloride |
InChI |
InChI=1S/C8H9NO2.ClH/c10-8(11)4-3-7-2-1-5-9-6-7;/h1-2,5-6H,3-4H2,(H,10,11);1H |
InChI Key |
XBKWWUVPSYJONP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CN=C1)CCC(=O)O.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Methyl-octahydro-1H-pyrrolo[3,4-B]pyridine](/img/structure/B8656600.png)
![Tert-butyl 4-[[2-chloro-6-(pyrrolidin-1-yl)phenyl]methyl]piperazine-1-carboxylate](/img/structure/B8656602.png)
![7-Chloro-3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde](/img/structure/B8656607.png)
![(6R,7R)-7-amino-8-oxo-3-(2H-triazol-4-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid](/img/structure/B8656626.png)
